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Compound of Interest

Compound Name: 1,3-Diethoxybenzene

Cat. No.: B1583337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point of 1,3-
diethoxybenzene, with a particular focus on its behavior at reduced pressures. This

information is critical for professionals in research and drug development who handle this

compound, as purification and synthesis often involve distillation, a process highly dependent

on the substance's boiling point.

Data Presentation
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. The boiling point is a crucial

physical property that is significantly affected by pressure. For many organic compounds,

distillation at atmospheric pressure requires high temperatures that can lead to decomposition.

Therefore, vacuum distillation is employed to lower the boiling point to a safer temperature.

The available quantitative data for the boiling point of 1,3-diethoxybenzene at both

atmospheric and reduced pressures are summarized in the table below. It is important to note

that there is a discrepancy in the reported boiling point at atmospheric pressure, with most

sources citing a range of 235-238.5 °C.[1] A value of 508 K (234.85 °C) is also reported by the

National Institute of Standards and Technology (NIST).[2]
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Pressure Boiling Point

760 mmHg (Atmospheric Pressure) 235 - 238.5 °C

4 Torr 73 °C

Additionally, the vapor pressure of 1,3-diethoxybenzene has been reported as 0.0651 mmHg

at 25 °C.[1] This value can be useful in estimating the boiling point at other pressures using

vapor pressure charts or equations, although experimentally determined data is always

preferable for accuracy.

Experimental Protocols: Determination of Boiling
Point at Reduced Pressure
The primary method for determining the boiling point of a substance at reduced pressure is

vacuum distillation. This technique is essential for the purification of high-boiling or thermally

sensitive compounds.

Principle
By reducing the pressure above the liquid, the boiling point is lowered. This is because the

liquid molecules require less kinetic energy (and therefore a lower temperature) to overcome

the lower external pressure and enter the vapor phase.

Apparatus
A standard vacuum distillation apparatus consists of the following components:

Distilling Flask: A round-bottom flask containing the liquid to be distilled and a stirring

mechanism (e.g., a magnetic stir bar) to ensure smooth boiling.

Distillation Head: Connects the distilling flask to the condenser and holds a thermometer to

measure the temperature of the vapor.

Condenser: A glass tube with a jacket through which a coolant (usually water) flows to

condense the vapor back into a liquid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1583337?utm_src=pdf-body
https://www.chemnet.com/cas/en/2049-73-2/1,3-Diethoxybenzene.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving Flask: Collects the distilled liquid (distillate).

Vacuum Source: A vacuum pump or water aspirator to reduce the pressure in the system.

Manometer: A device to measure the pressure within the apparatus.

Cold Trap: Placed between the apparatus and the vacuum source to condense any volatile

vapors that could damage the pump.

Procedure
Preparation: The liquid sample (1,3-diethoxybenzene) is placed in the distilling flask along

with a magnetic stir bar. The apparatus is assembled, ensuring all glass joints are properly

sealed with vacuum grease to prevent leaks.

Evacuation: The vacuum source is turned on to reduce the pressure inside the apparatus to

the desired level. The pressure is monitored using the manometer.

Heating: The distilling flask is gently heated using a heating mantle. The stirrer is turned on

to promote even boiling.

Distillation: As the liquid heats up, it will begin to boil at a temperature lower than its

atmospheric boiling point. The vapor will rise, and its temperature is measured by the

thermometer placed at the vapor outlet of the distillation head.

Condensation and Collection: The vapor then passes into the condenser, where it is cooled

and condenses back into a liquid. The resulting distillate flows into the receiving flask.

Recording the Boiling Point: The temperature is recorded when the distillation is proceeding

at a steady rate, and the thermometer bulb is fully bathed in vapor. This temperature is the

boiling point of the substance at the measured pressure.

Shutdown: Once the distillation is complete, the heating is stopped, and the apparatus is

allowed to cool down before the vacuum is slowly released.

Mandatory Visualization
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The following diagram illustrates the typical experimental workflow for determining the boiling

point of a substance at reduced pressure using vacuum distillation.

Preparation

Distillation Process

Shutdown

Place sample and stir bar in distilling flask

Assemble vacuum distillation apparatus

Grease all joints to ensure a good seal

Connect to vacuum source and evacuate system

Monitor pressure with manometer

Gently heat the distilling flask

Observe boiling and vapor rise

Record steady temperature as boiling point Condense vapor and collect distillate

Stop heating and allow to cool

Slowly release vacuum

Disassemble apparatus
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Click to download full resolution via product page

Caption: Workflow for Determining Boiling Point via Vacuum Distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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